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Compound of Interest

Compound Name: Perfluorohept-3-ene

Cat. No.: B2851162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling

Perfluorohept-3-ene. It includes operational and disposal plans to ensure the safe

management of this chemical in a laboratory setting.

Hazard Identification and Precautionary Measures
Perfluorohept-3-ene is classified as a substance that causes skin irritation[1][2]. Due to its

chemical nature as a perfluorinated alkene, it is crucial to handle it with care to avoid direct

contact and inhalation. While a comprehensive Safety Data Sheet (SDS) for Perfluorohept-3-
ene is not readily available in public databases, information on similar fluorinated compounds

suggests the potential for respiratory tract irritation upon inhalation of vapors or mists[3].

Key Precautionary Statements:

P264: Wash skin thoroughly after handling[1].

P280: Wear protective gloves/protective clothing/eye protection/face protection[1][4].

P302 + P352: IF ON SKIN: Wash with plenty of soap and water[1].

P321: Specific treatment (see supplemental first aid instruction on this label)[1].

P332 + P317: If skin irritation occurs: Get medical advice/attention[1].
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P362 + P364: Take off contaminated clothing and wash it before reuse[1].

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is essential to minimize exposure.

The following PPE is recommended when handling Perfluorohept-3-ene:

PPE Category Recommended Equipment

Eye and Face

Chemical splash goggles that meet the ANSI

Z.87.1 standard should be worn at all times. A

face shield should be worn over safety goggles

when there is a significant risk of splashing.

Hand

Chemical-resistant gloves are required. Given

the lack of specific breakthrough time data for

Perfluorohept-3-ene, it is recommended to use

gloves made of materials with broad chemical

resistance, such as Nitrile or Neoprene[5][6]. It

is crucial to inspect gloves for any signs of

degradation before use and to change them

immediately if contact with the chemical is

suspected. For prolonged or high-volume work,

consider double-gloving.

Body

A flame-resistant lab coat or a chemical-

resistant apron worn over a lab coat is

necessary to protect against skin contact. Long

pants and closed-toe shoes are mandatory.

Respiratory

All handling of Perfluorohept-3-ene that may

generate vapors or aerosols should be

conducted in a certified chemical fume hood to

minimize inhalation exposure.

Quantitative Data
Specific physical and chemical property data for Perfluorohept-3-ene are limited. The

following table includes computed data from PubChem and experimental data for the closely
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related isomer, Perfluoro-1-heptene, which can serve as a useful estimate[1][7][8].

Property Value Source

Molecular Formula C₇F₁₄ PubChem[1]

Molecular Weight 350.05 g/mol PubChem[1]

Boiling Point
~80 °C (for Perfluoro-1-

heptene)

ChemicalBook, NIST

WebBook[8][9]

XLogP3-AA (Computed) 4.5 PubChem[1]

Experimental Protocol: Handling and Storage
Handling:

Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE is correctly donned. Prepare all required equipment and reagents to

minimize the duration of handling.

Dispensing: When transferring or dispensing the liquid, do so slowly and carefully to avoid

splashing. Use appropriate tools such as a calibrated pipette or a graduated cylinder.

Work Area: Keep the work area in the fume hood clean and organized. All containers of

Perfluorohept-3-ene should be clearly labeled.

Post-Handling: After handling, decontaminate all surfaces and equipment that may have

come into contact with the chemical. Wash hands and any exposed skin thoroughly with

soap and water.

Storage:

Store Perfluorohept-3-ene in a tightly sealed, properly labeled container.

Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials.

Follow any specific storage temperature recommendations from the supplier. For some

similar compounds, refrigeration is recommended.
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Disposal Plan
Perfluorohept-3-ene is a per- and polyfluoroalkyl substance (PFAS). The disposal of PFAS is

subject to specific environmental regulations and guidelines. The U.S. Environmental

Protection Agency (EPA) provides interim guidance on the destruction and disposal of PFAS-

containing materials[8].

Recommended Disposal Methods:

Incineration: High-temperature incineration is a potential method for the complete destruction

of PFAS compounds.

Hazardous Waste Landfill: Disposal in a licensed hazardous waste landfill is another option.

These facilities are designed with liners and leachate collection systems to prevent

environmental contamination.

Underground Injection: Deep-well injection into geologically stable formations can be used

for liquid PFAS waste.

Step-by-Step Disposal Procedure:

Waste Collection: Collect all Perfluorohept-3-ene waste, including contaminated

consumables (e.g., gloves, pipette tips), in a dedicated, clearly labeled, and sealed

hazardous waste container.

Labeling: Ensure the waste container is labeled with "Hazardous Waste" and clearly

identifies the contents, including "Perfluorohept-3-ene."

Contact Environmental Health and Safety (EHS): Contact your institution's EHS department

to arrange for the pickup and disposal of the hazardous waste. EHS will ensure that the

waste is managed and disposed of in accordance with all applicable federal, state, and local

regulations.

Do Not Dispose Down the Drain: Under no circumstances should Perfluorohept-3-ene or

any PFAS-containing waste be disposed of down the sink or in regular trash.

Visual Workflow for Handling Perfluorohept-3-ene
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Workflow for Safe Handling and Disposal of Perfluorohept-3-ene
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of

Perfluorohept-3-ene in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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